Cas no 3538-74-7 (2-Phenylbutanohydrazide)

• Product Name: 2-Phenylbutanohydrazide
• CAS No: 3538-74-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD00119417
• CID: 322289
• PubChem ID: 346716
• Update Time: 2025-04-19

2-Phenylbutanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Phenylbutanehydrazide
• 2-Phenylbutanohydrazide
• Benzeneacetic acid, a-ethyl-, hydrazide
• Ethylphenylacetylhydrazin
• Phenylaethylessigsaeure-hydrazid
• AKOS017258820
• DTXSID80323860
• CS-0217358
• SCHEMBL6937634
• 3538-74-7
• phenylbutanehydrazide
• MFCD00119417
• SB86319
• Z58981995
• VS-05466
• NSC405014
• AKOS000157013
• EN300-73875
• NSC-405014
• ALBB-002475
• STK429998
• AKOS B014946
• BBL016676

• MDL： MFCD00119417
• Inchi： 1S/C10H14N2O/c1-2-9(10(13)12-11)8-6-4-3-5-7-8/h3-7,9H,2,11H2,1H3,(H,12,13)
• InChI Key： LTQTXTYNNOTAOK-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)NN

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.26130

2-Phenylbutanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides